Cas no 479090-77-2 (3-(Boc-amino)-hexahydro-2H-furo[2,3-C]pyrrole)

• Product Name: 3-(Boc-amino)-hexahydro-2H-furo[2,3-C]pyrrole
• CAS No: 479090-77-2
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• MDL: MFCD21607216
• CID: 4823134
• Update Time: 2026-02-27

3-(Boc-amino)-hexahydro-2H-furo[2,3-C]pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(BOC-AMINO)-HEXAHYDRO-2H-FURO[2,3-C]PYRROLE
• (hexahydrofuro[2,3-c]pyrrol-3-yl)carbamic tert-butyl ester
• tert-Butyl (hexahydro-2H-furo[2,3-c]pyrrol-3-yl)carbamate
• (hexahydrofuro[2,3-c]pyrrol-3-yl)carbamic acid tert-butyl ester
• tert-butyl N-(3,3a,4,5,6,6a-hexahydro-2H-furo[2,3-c]pyrrol-3-yl)carbamate
• 3-(Boc-amino)-hexahydro-2H-furo[2,3-C]pyrrole

• MDL： MFCD21607216
• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(14)13-8-6-15-9-5-12-4-7(8)9/h7-9,12H,4-6H2,1-3H3,(H,13,14)
• InChI Key： DXQODYVKRDPTKR-UHFFFAOYSA-N
• SMILES： O1CC(C2CNCC12)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• XLogP3: 0.3
• Topological Polar Surface Area: 59.6

Additional information on 3-(Boc-amino)-hexahydro-2H-furo[2,3-C]pyrrole

3-(Boc-amino)-hexahydro-2H-furo[2,3-C]pyrrole: A Versatile Compound in Medicinal Chemistry

3-(Boc-amino)-hexahydro-2H-furo[2,3-C]pyrrole (CAS No. 479090-77-2) is a highly versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are widely used in the synthesis of biologically active molecules. The Boc (tert-butoxycarbonyl) protecting group on the amino functionality allows for controlled deprotection, making it an ideal intermediate in multi-step synthetic pathways.

The core structure of 3-(Boc-amino)-hexahydro-2H-furo[2,3-C]pyrrole features a six-membered ring fused with a five-membered furan ring, providing a rigid and conformationally constrained scaffold. This structural rigidity is advantageous in drug design as it can enhance the binding affinity and selectivity of the resulting molecules. Recent studies have highlighted the importance of such scaffolds in the development of inhibitors for various therapeutic targets, including kinases, proteases, and G protein-coupled receptors (GPCRs).

In the context of kinase inhibition, 3-(Boc-amino)-hexahydro-2H-furo[2,3-C]pyrrole has been utilized as a key intermediate in the synthesis of potent and selective inhibitors. Kinases play crucial roles in cellular signaling pathways and are implicated in various diseases, including cancer and inflammatory disorders. The ability to design inhibitors with high specificity and low off-target effects is critical for their therapeutic success. The rigid structure of this compound provides a robust platform for optimizing these properties through rational drug design.

Moreover, 3-(Boc-amino)-hexahydro-2H-furo[2,3-C]pyrrole has shown promise in the development of protease inhibitors. Proteases are enzymes that cleave peptide bonds and are involved in numerous physiological processes. Dysregulation of protease activity can lead to various pathological conditions, making them attractive targets for therapeutic intervention. The conformational constraints imposed by the fused ring system can enhance the binding interactions with the active site of proteases, leading to more effective inhibition.

The potential applications of 3-(Boc-amino)-hexahydro-2H-furo[2,3-C]pyrrole extend beyond kinase and protease inhibition. Recent research has explored its use in the development of GPCR modulators. GPCRs are a large family of membrane receptors that mediate a wide range of cellular responses to external stimuli. Modulating GPCR activity can have profound effects on various physiological processes, making them important targets for drug discovery. The unique structural features of this compound make it suitable for designing ligands that can selectively modulate specific GPCRs.

In addition to its direct therapeutic applications, 3-(Boc-amino)-hexahydro-2H-furo[2,3-C]pyrrole serves as a valuable building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its modular nature allows for the rapid synthesis of diverse libraries of compounds, which can be screened for bioactivity against multiple targets. This approach has been instrumental in identifying novel leads with promising pharmacological profiles.

The synthetic accessibility of 3-(Boc-amino)-hexahydro-2H-furo[2,3-C]pyrrole is another factor contributing to its widespread use in medicinal chemistry. Efficient synthetic routes have been developed to produce this compound on both small and large scales, ensuring its availability for research and development purposes. These synthetic methods often involve palladium-catalyzed reactions and other advanced techniques that allow for high yields and purity.

In conclusion, 3-(Boc-amino)-hexahydro-2H-furo[2,3-C]pyrrole (CAS No. 479090-77-2) is a highly versatile compound with significant potential in medicinal chemistry. Its unique structural properties make it an ideal intermediate for the synthesis of biologically active molecules targeting various therapeutic areas. Ongoing research continues to uncover new applications and optimize its use in drug discovery and development processes.